1-(3-Methyl-1H-indol-4-yl)ethan-1-one

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 1-(3-methyl-1H-indol-4-yl)ethanone
• InChI: InChI=1S/C11H11NO/c1-7-6-12-10-5-3-4-9(8(2)13)11(7)10/h3-6,12H,1-2H3
• InChI Key: RGVIGNNTJRUOGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=CC=CC(=C12)C(=O)C

Description

1-(3-Methyl-1H-indol-4-yl)ethan-1-one is an indole-derived compound featuring a methyl group at the 3-position and an acetyl group at the 4-position of the indole ring. Indole derivatives are pivotal in pharmaceutical and materials science due to their structural versatility and biological relevance.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Methyl-1H-indol-4-yl)ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with indole or its derivatives.

Methylation: The indole is methylated at the third position using methyl iodide in the presence of a base such as potassium carbonate.

Acylation: The methylated indole undergoes acylation with acetyl chloride in the presence of a Lewis acid catalyst like aluminum chloride to introduce the ethanone group.

Industrial Production Methods: Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Methyl-1H-indol-4-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ethanone group to an alcohol.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the nitrogen or other positions on the ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic reagents like halogens or nitro compounds can be used under acidic or basic conditions.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Halogenated or nitro-substituted indoles.

Scientific Research Applications

1-(3-Methyl-1H-indol-4-yl)ethan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(3-Methyl-1H-indol-4-yl)ethan-1-one involves its interaction with various molecular targets:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, influencing their activity.

Pathways Involved: It may modulate signaling pathways related to cell growth, apoptosis, and metabolism.

Comparison with Similar Compounds

Positional Isomerism in Indole Derivatives

• 1-(1H-Indol-3-yl)ethan-1-one () : The acetyl group at position 3 instead of 4 alters molecular conformation and reactivity. Indole-3-yl derivatives are common in tryptophan metabolism, whereas position 4 substitution may confer distinct binding interactions in biological systems .

Heterocyclic Modifications

• 1-(5-Methyl-2-phenyl-1H-imidazol-4-yl)ethan-1-one (411, ): Replacement of the indole ring with an imidazole moiety shifts electronic properties and bioactivity.
• 1-(Thiophen-2-yl)ethan-1-one derivatives () : Thiophene substituents increase electron-richness, improving reactivity in cross-coupling reactions. Such differences highlight how heterocycle choice impacts synthetic utility and physicochemical behavior .

Functional Group Variations

• 1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f, ) : The sulfanylidene group and chloromethyl substituent enhance electrophilicity and reactivity in substitution reactions. This contrasts with the acetyl group’s role in stabilizing resonance structures in the target compound .
• 1-[3-(Dimethylamino)phenyl]ethan-1-one (): The dimethylamino group is a strong electron donor, increasing aromatic ring electron density and altering reactivity in electrophilic substitutions compared to the methyl-indole system .